Cas no 1343594-46-6 (2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine)

2-(4-Methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine is a specialized amine derivative featuring a cyclohexylmethyl backbone and a pyrrole functional group. This compound is of interest in synthetic organic chemistry due to its structural complexity, combining aliphatic and heterocyclic motifs. The 4-methylcyclohexyl group enhances steric and electronic properties, while the pyrrole moiety offers potential for further functionalization, making it a versatile intermediate in pharmaceutical and agrochemical research. Its well-defined molecular architecture allows for precise modifications, facilitating applications in ligand design and catalyst development. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its utility in advanced synthetic workflows.
2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine structure
1343594-46-6 structure
Product Name:2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine
CAS No:1343594-46-6
MF:C14H24N2
MW:220.353763580322
MDL:MFCD19683606
CID:5608138
PubChem ID:64228068
Update Time:2025-10-30

2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • [2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine
    • 1343594-46-6
    • AKOS013548723
    • EN300-840672
    • 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine
    • MDL: MFCD19683606
    • Inchi: 1S/C14H24N2/c1-12-4-6-13(7-5-12)8-10-15-11-14-3-2-9-16-14/h2-3,9,12-13,15-16H,4-8,10-11H2,1H3
    • InChI Key: JEQSPTCQMRZXMX-UHFFFAOYSA-N
    • SMILES: N(CC1=CC=CN1)CCC1CCC(C)CC1

Computed Properties

  • Exact Mass: 220.193948774g/mol
  • Monoisotopic Mass: 220.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 27.8Ų

2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-840672-0.05g
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine
1343594-46-6 95%
0.05g
$587.0 2024-05-21
Enamine
EN300-840672-0.1g
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine
1343594-46-6 95%
0.1g
$615.0 2024-05-21
Enamine
EN300-840672-0.25g
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine
1343594-46-6 95%
0.25g
$642.0 2024-05-21
Enamine
EN300-840672-0.5g
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine
1343594-46-6 95%
0.5g
$671.0 2024-05-21
Enamine
EN300-840672-1g
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine
1343594-46-6
1g
$699.0 2023-09-02
Enamine
EN300-840672-2.5g
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine
1343594-46-6 95%
2.5g
$1370.0 2024-05-21
Enamine
EN300-840672-5g
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine
1343594-46-6
5g
$2028.0 2023-09-02
Enamine
EN300-840672-10g
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine
1343594-46-6
10g
$3007.0 2023-09-02
Enamine
EN300-840672-1.0g
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine
1343594-46-6 95%
1.0g
$699.0 2024-05-21
Enamine
EN300-840672-5.0g
[2-(4-methylcyclohexyl)ethyl][(1H-pyrrol-2-yl)methyl]amine
1343594-46-6 95%
5.0g
$2028.0 2024-05-21

2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine Related Literature

Additional information on 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine

Research Briefing on 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine (CAS: 1343594-46-6)

The compound 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine (CAS: 1343594-46-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole and cyclohexyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with neurotransmitter receptors. Preliminary in vitro studies indicate that 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine exhibits selective binding affinity towards serotonin and dopamine receptors, suggesting its potential utility in treating neuropsychiatric disorders such as depression and schizophrenia. The compound's ability to cross the blood-brain barrier (BBB) has also been confirmed, further supporting its CNS applicability.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of this compound. A novel synthetic route involving a palladium-catalyzed coupling reaction has been reported, yielding higher purity and improved yields compared to traditional methods. This development is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

In addition to its CNS applications, 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine has shown potential in oncology research. Early-stage studies have demonstrated its ability to inhibit specific kinase enzymes involved in cancer cell proliferation. These findings have prompted further investigation into its mechanism of action and potential as an adjunct therapy in combination with existing anticancer agents.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research efforts are focused on structural modifications to enhance its metabolic stability and reduce off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable therapeutic candidates.

In conclusion, 2-(4-methylcyclohexyl)ethyl(1H-pyrrol-2-yl)methylamine (CAS: 1343594-46-6) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and recent synthetic advancements position it as a promising candidate for further development. Continued exploration of its therapeutic potential and optimization of its chemical properties will be essential in realizing its full clinical value.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm